Cas no 170229-80-8 (Benzenamine, 4-methoxy-3-[2-(4-morpholinyl)ethoxy]-)

• Product Name: Benzenamine, 4-methoxy-3-[2-(4-morpholinyl)ethoxy]-
• CAS No: 170229-80-8
• MF: C₁₃H₂₀N₂O₃
• MW: 252.309503555298
• CID: 1356841
• PubChem ID: 18672670
• Update Time: 2025-04-20

Benzenamine, 4-methoxy-3-[2-(4-morpholinyl)ethoxy]- Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 4-methoxy-3-[2-(4-morpholinyl)ethoxy]-
• 4-methoxy-3-(2-morpholin-4-ylethoxy)aniline
• BAQGLBFRBSZEOQ-UHFFFAOYSA-N
• 4-methoxy-3-(2-morpholinoethoxy)benzenamine
• 4-methoxy-3-(2-morpholinoethoxy)aniline
• 4-Methoxy-3-[2-(morpholin-4-yl)ethoxy]aniline
• SCHEMBL212928
• AKOS000212253
• 3-(2-Morpholin-4-ylethoxy)-4-methoxyaniline
• 170229-80-8
• DB-332388
• DTXSID00595466

• Inchi： 1S/C13H20N2O3/c1-16-12-3-2-11(14)10-13(12)18-9-6-15-4-7-17-8-5-15/h2-3,10H,4-9,14H2,1H3
• InChI Key： BAQGLBFRBSZEOQ-UHFFFAOYSA-N
• SMILES： O1CCN(CCOC2C=C(C=CC=2OC)N)CC1

Computed Properties

• Exact Mass: 252.1475
• Monoisotopic Mass: 252.14739250g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 57Ų

Experimental Properties

• PSA: 56.95